![molecular formula C6H7Cl2N B123645 3-(Chloromethyl)pyridine hydrochloride CAS No. 6959-48-4](/img/structure/B123645.png)
3-(Chloromethyl)pyridine hydrochloride
Overview
Description
3-(Chloromethyl)pyridine hydrochloride, also known as 3-Picolyl chloride hydrochloride, is a chemical compound with the empirical formula C6H6ClN·HCl . It has a molecular weight of 164.03 . It appears as a white to almost white powder or crystal . It is used as a research chemical and is not commercially produced in the US .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with 3-methylpyridine as a raw material, which is oxidized into 3-picolinic acid with potassium permanganate . The 3-picolinic acid then reacts with methanol to produce methyl pyridine-3-carboxylate under acidic conditions . The methyl pyridine-3-carboxylate is then reduced to 3-pyridinemethanol . Finally, the 3-pyridinemethanol reacts with thionyl chloride to produce the target product, namely, this compound .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCl[H].ClCc1cccnc1
. The InChI key for this compound is UZGLOGCJCWBBIV-UHFFFAOYSA-N
. Chemical Reactions Analysis
This compound is used in the synthesis of agricultural, pharmaceutical, and veterinary chemicals . It can undergo aerobic photo-oxidation in the presence of catalytic amounts of hydrobromic acid to form nicotinic acid .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point of 144 °C . It is soluble in water . It is hygroscopic, meaning it absorbs moisture from the air .Scientific Research Applications
Carcinogenicity Studies
One significant application of 3-(Chloromethyl)pyridine hydrochloride has been in carcinogenicity studies. Weisburger et al. (1978) conducted a bioassay to determine its potential carcinogenicity by administering it to Fischer 344 rats and B6C3F1 mice. This study observed squamous-cell lesions of the forestomach in rats and mice, suggesting a link between the chemical and cancer development at the site of topical application (Weisburger, Weisburger, Seibold, & Wosu, 1978).
Coordination Compounds Study
Protsenko et al. (2021) explored the structural and property effects of this compound in coordination compounds of copper(II) and cobalt(II). They synthesized new compounds and investigated them through various methods, including X-ray diffraction, revealing interesting aspects of halogen bonding (Protsenko, Shakirova, Protsenko, Kuratieva, Fowles, & Turnbull, 2021).
Impurity Analysis in Pharmaceuticals
Venugopal et al. (2012) developed a method for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride, a genotoxic impurity, in pantoprazole sodium drug substances. This study highlights its role in ensuring the safety and purity of pharmaceutical products (Venugopal, Bhaskar Reddy, Gangadhar Reddy, Madhavi, & Madhavi, 2012).
Chemical Synthesis and Catalysis
Liu et al. (2014) demonstrated the use of 4-(N,N-Dimethylamino)pyridine hydrochloride, a related compound, as a recyclable catalyst for acylation of inert alcohols and phenols. This study is crucial for understanding the role of similar compounds in chemical synthesis and catalysis (Liu, Ma, Liu, & Wang, 2014).
Environmental Studies
In an environmental context, Li et al. (2017) researched the degradation mechanism of pyridine in drinking water using a dielectric barrier discharge system. This study is relevant for understanding how derivatives of pyridine, including this compound, behave in water treatment processes (Li, Yi, Yi, Zhou, & Wang, 2017).
Safety and Hazards
3-(Chloromethyl)pyridine hydrochloride is harmful if swallowed and causes severe skin burns and eye damage . It is suspected of causing genetic defects . It is a slight fire hazard when exposed to heat or flame . It may react with metals to produce hydrogen, a highly flammable and explosive gas . Heating may cause expansion or decomposition leading to violent rupture of containers . It may emit acrid smoke and corrosive fumes .
Mechanism of Action
Target of Action
It’s known that chloromethylpyridines are often used as intermediates in the synthesis of various pharmaceutical compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(Chloromethyl)pyridine hydrochloride . For instance, factors such as pH, temperature, and the presence of other reactive substances can affect its reactivity and stability.
properties
IUPAC Name |
3-(chloromethyl)pyridine;hydrochloride | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN.ClH/c7-4-6-2-1-3-8-5-6;/h1-3,5H,4H2;1H | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGLOGCJCWBBIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C6H6ClN.ClH, C6H7Cl2N | |
Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Related CAS |
3099-31-8 (Parent) | |
Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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DSSTOX Substance ID |
DTXSID6020309 | |
Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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Molecular Weight |
164.03 g/mol | |
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Physical Description |
3-(chloromethyl)pyridine hydrochloride appears as yellow powder or yellow-tan solid with an irritating odor. (NTP, 1992), Yellow or tannish-yellow solid with an irritating odor; Hygroscopic; [CAMEO] Off-white powder; [MSDSonline] | |
Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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Solubility |
greater than or equal to 100 mg/mL at 66 °F (NTP, 1992) | |
Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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CAS RN |
6959-48-4 | |
Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Record name | 3-(Chloromethyl)pyridine hydrochloride | |
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Record name | 3-(chloromethyl)pyridinium chloride | |
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Record name | 3-CHLOROMETHYLPYRIDINE HYDROCHLORIDE | |
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Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Melting Point |
286 to 291 °F (NTP, 1992), 137-143 °C | |
Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Record name | 3-(CHLOROMETHYL)PYRIDINE HYDROCHLORIDE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary concern regarding the safety of 3-(Chloromethyl)pyridine hydrochloride?
A1: Research indicates that this compound exhibits carcinogenic properties. In a study using Fischer 344 rats and B6C3F1 mice, oral administration of the compound led to the development of squamous-cell papillomas and carcinomas in the stomachs of both species. [] This tumor formation was dose-dependent and particularly significant in male mice. [] These findings highlight the need for careful handling and further investigation into the compound's safety profile.
Q2: How does this compound compare to structurally similar compounds in terms of genotoxicity?
A2: Interestingly, while this compound showed carcinogenic potential, a closely related compound, 2-(Chloromethyl)pyridine hydrochloride, did not exhibit the same effects in genotoxicity tests. [] Both compounds were evaluated for their ability to induce chromosomal aberrations, sister chromatid exchanges, and micronuclei formation in mice. [] The difference in their genotoxic profiles suggests that even minor structural variations can significantly influence a compound's biological activity and safety profile.
Q3: How is this compound utilized in materials science?
A4: this compound serves as a key building block in synthesizing complex molecules. It is particularly useful in creating functionalized ligands for coordination chemistry. [] For instance, researchers have employed this compound to synthesize a tetrakis(3-pyridylmethyl) functionalized ligand by reacting it with 1,4,8,11-tetraazacyclotetradecane (cyclam). [] This ligand was then used to construct novel cadmium complexes, demonstrating its utility in developing new materials with potential applications in various fields.
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